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Compound of Interest

Compound Name: Pentadecanedioic Acid

Cat. No.: B073588 Get Quote

Essential Safety and Handling Guide for
Pentadecanedioic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Pentadecanedioic Acid (CAS No: 1460-18-0). Adherence to these procedures is essential to

ensure a safe laboratory environment. While some sources state that Pentadecanedioic Acid
is not classified as a hazardous substance, other data indicates potential for skin, eye, and

respiratory irritation.[1][2][3][4][5] Therefore, a cautious approach to handling is recommended.

Hazard Identification and Personal Protective Equipment
(PPE)
While Pentadecanedioic Acid is not classified as hazardous by all sources, it is prudent to

handle it as a substance that may cause skin, eye, and respiratory irritation.[2][3][4][5][6] The

following personal protective equipment is mandatory to mitigate potential exposure.
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PPE Category Specific Requirements Rationale

Eye Protection

Chemical splash goggles. A

face shield is recommended

when there is a significant risk

of splashing.

To protect against dust

particles and potential

splashes that can cause

serious eye irritation.[3][7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact which

may cause irritation.[7][8]

Gloves should be inspected

before use and changed if

contaminated.

Body Protection A long-sleeved laboratory coat.

To protect the skin from

accidental contact with the

chemical.[7]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be required for

large quantities or in situations

where dust cannot be

controlled at the source.

To prevent the inhalation of

dust particles which may cause

respiratory irritation.[2][3][4][5]

[6]

Footwear Closed-toe shoes.
To protect the feet from

potential spills.[7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.[7]

Designate a specific area within the fume hood for handling Pentadecanedioic Acid.

Assemble all necessary equipment, such as spatulas, weigh boats, and containers, within

the fume hood.
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Ensure an eyewash station and safety shower are readily accessible.[9]

Have a spill kit compatible with solid irritants nearby.

2. Weighing and Transfer:

To minimize dust generation, do not weigh the compound directly on an open balance.[7]

Inside the chemical fume hood, pre-tare a sealed container (e.g., a vial with a lid).

Carefully transfer the desired amount of Pentadecanedioic Acid into the pre-tared

container.

Seal the container before removing it from the fume hood for weighing.

If adjustments to the mass are necessary, return the sealed container to the fume hood to

add or remove the substance.[7]

3. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical.

Wash hands thoroughly with soap and water after completing the handling procedures.[7]

Disposal Plan
Pentadecanedioic Acid is not typically classified as hazardous waste.[1] However, all waste

disposal must be conducted in accordance with local, state, and federal regulations.[6]

Solid Waste: Collect unused Pentadecanedioic Acid and any contaminated disposable

materials (e.g., gloves, weigh boats) in a designated, sealed, and clearly labeled waste

container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" (if required

by local regulations), the full chemical name "Pentadecanedioic Acid," and any associated

hazards (e.g., Irritant).[7]
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Storage: Store waste containers in a designated and secure area.

Disposal: Arrange for the collection and disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.[10] Do not discharge into sewers.[1]

Workflow for Handling and Disposal of
Pentadecanedioic Acid
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Workflow for Handling and Disposal of Pentadecanedioic Acid

Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Verify Fume Hood Functionality

Assemble Equipment in Hood

Confirm Eyewash/Shower Accessibility

Don Appropriate PPE

Pre-tare Sealed Container

Proceed to Handling

Transfer Pentadecanedioic Acid

Seal Container for Weighing

Decontaminate Surfaces & Equipment

Handling Complete

Wash Hands Thoroughly

Collect Solid Waste in Labeled Container

Proceed to Disposal

Store Waste in Designated Area

Arrange for Professional Disposal
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Caption: Workflow for the safe handling and disposal of Pentadecanedioic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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